Cas no 2172122-25-5 (2-({2-(bromomethyl)-3-methylbutylsulfanyl}methyl)-3-methylfuran)

• Product Name: 2-({2-(bromomethyl)-3-methylbutylsulfanyl}methyl)-3-methylfuran
• CAS No: 2172122-25-5
• MF: C₁₂H₁₉BrOS
• MW: 291.247661828995
• CID: 6290447
• PubChem ID: 165519647
• Update Time: 2025-06-21

2-({2-(bromomethyl)-3-methylbutylsulfanyl}methyl)-3-methylfuran Chemical and Physical Properties

Names and Identifiers

• 2-({2-(bromomethyl)-3-methylbutylsulfanyl}methyl)-3-methylfuran
• 2172122-25-5
• 2-({[2-(bromomethyl)-3-methylbutyl]sulfanyl}methyl)-3-methylfuran
• EN300-1290457

• Inchi： 1S/C12H19BrOS/c1-9(2)11(6-13)7-15-8-12-10(3)4-5-14-12/h4-5,9,11H,6-8H2,1-3H3
• InChI Key： KOTDZWGQCGEVIR-UHFFFAOYSA-N
• SMILES： BrCC(CSCC1=C(C)C=CO1)C(C)C

Computed Properties

• Exact Mass: 290.03400g/mol
• Monoisotopic Mass: 290.03400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.4Ų

Additional information on 2-({2-(bromomethyl)-3-methylbutylsulfanyl}methyl)-3-methylfuran

Professional Introduction to Compound with CAS No. 2172122-25-5 and Product Name: 2-({2-(bromomethyl)-3-methylbutylsulfanyl}methyl)-3-methylfuran

The compound identified by the CAS number 2172122-25-5 and the product name 2-({2-(bromomethyl)-3-methylbutylsulfanyl}methyl)-3-methylfuran represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical probes. The intricate sulfanyl and bromomethyl functional groups embedded within its framework suggest a high degree of reactivity, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. These derivatives often exhibit unique pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the 3-methylfuran backbone in this compound adds another layer of complexity, enabling diverse chemical modifications that can fine-tune its biological efficacy. The bromomethyl substituent, in particular, serves as a versatile handle for further functionalization, allowing chemists to explore a wide range of possible derivatives.

In the realm of drug discovery, the ability to modify and optimize molecular structures is paramount. The compound in question exemplifies this principle, offering a scaffold that can be tailored to target specific biological pathways. Researchers have been exploring its potential as a precursor for synthesizing small molecules that interact with enzymes and receptors involved in disease processes. For instance, modifications to the sulfanyl group could enhance binding affinity to certain protein targets, while adjustments to the bromomethyl moiety might improve metabolic stability.

The 2-(bromomethyl)-3-methylbutylsulfanyl moiety is particularly noteworthy, as it combines lipophilicity with polar characteristics, which are often desirable in drug candidates. This balance can influence solubility, permeability across biological membranes, and overall bioavailability. The 3-methylfuran ring contributes to the compound's electronic properties, potentially affecting its interaction with biological systems. Such features make it an attractive candidate for further investigation in high-throughput screening campaigns aimed at identifying lead compounds for therapeutic development.

Advances in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies can predict how it might bind to biological targets, providing insights into its potential pharmacological activity. These simulations are complemented by experimental techniques such as NMR spectroscopy and mass spectrometry, which help elucidate its structural properties and reactivity patterns. By integrating both computational and experimental data, researchers can gain a comprehensive understanding of the compound's characteristics.

The synthesis of complex organic molecules like this one requires meticulous planning and execution. Modern synthetic strategies often involve multi-step reactions that require precise control over reaction conditions. Catalytic methods have been particularly effective in constructing the desired scaffolds efficiently. For example, transition metal-catalyzed cross-coupling reactions can be employed to introduce the sulfanyl and bromomethyl groups with high selectivity. Such approaches not only streamline the synthetic process but also minimize unwanted byproducts.

As interest in bio-based materials grows, compounds like this one are being explored for applications beyond traditional pharmaceuticals. Their structural features make them suitable for use as building blocks in polymer chemistry and material science. For instance, derivatives of 2-({2-(bromomethyl)-3-methylbutylsulfanyl}methyl)-3-methylfuran could be incorporated into polymers to enhance their thermal stability or mechanical properties. Additionally, their reactivity allows for the creation of functional materials that exhibit specific chemical or physical behaviors.

The future direction of research on this compound will likely involve expanding its chemical space through innovative synthetic methodologies. Techniques such as directed evolution or biosynthetic engineering could be employed to generate novel derivatives with enhanced properties. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into tangible applications. By leveraging cutting-edge technologies and collaborative efforts, the full potential of this compound is expected to be realized.